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Compound of Interest

Compound Name: 2-Pyrimidineacetic Acid

Cat. No.: B151167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pyrimidineacetic acid (CAS

Number: 66621-73-6), a key synthetic intermediate in pharmaceutical development. This

document consolidates critical physicochemical data, outlines experimental procedures, and

presents relevant biological context to support research and development activities.

Physicochemical Properties
2-Pyrimidineacetic acid is a crystalline solid that serves as a versatile building block in

organic synthesis.[1][2] Its fundamental properties are summarized in the table below, providing

a quick reference for experimental design and execution.
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Property Value Source

CAS Number 66621-73-6 [1][3]

Molecular Formula C₆H₆N₂O₂ [1][3][4]

Molecular Weight 138.12 g/mol [3][4]

Appearance Crystalline solid [1][2]

Purity ≥95% [1][2]

Melting Point Data not available

Boiling Point Data not available

Solubility
DMF: ~1 mg/mL, PBS (pH

7.2): ~10 mg/mL
[1][2]

Storage Temperature -20°C [2]

Stability ≥ 4 years (at -20°C) [1][2]

pKa Predicted: 3.78 ± 0.10 [5]

UV/Vis (λmax) 250 nm [1][2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Pyrimidineacetic
acid. While a comprehensive experimental dataset is not publicly available, typical analytical

techniques would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would confirm

the chemical structure by showing the characteristic shifts and couplings of the pyrimidine

ring and the acetic acid moiety.

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands

for the carboxylic acid O-H and C=O stretching, as well as vibrations associated with the

pyrimidine ring.
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Mass Spectrometry (MS): Mass spectral analysis would confirm the molecular weight of the

compound.[4]

A formal request to a supplier for the Certificate of Analysis (CoA) would provide batch-specific

spectroscopic data.[1]

Synthesis and Reactivity
2-Pyrimidineacetic acid is primarily utilized as a synthetic intermediate in the preparation of

more complex molecules, particularly in the pharmaceutical industry.[1][2] The reactivity of this

compound is centered around the carboxylic acid group and the pyrimidine ring.

General Reactivity:

Carboxylic Acid Group: The carboxylic acid functionality can undergo typical reactions such

as esterification, amidation, and reduction to form the corresponding alcohol.

Pyrimidine Ring: The pyrimidine ring can participate in various substitution reactions,

depending on the reaction conditions and the nature of the attacking reagent.

A generalized synthetic workflow for utilizing 2-pyrimidineacetic acid in a subsequent reaction

is depicted below.
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Preparation of Starting Material

Activation of Carboxylic Acid

Nucleophilic Acyl Substitution

Work-up and Purification

2-Pyrimidineacetic acid
(CAS: 66621-73-6)

Dissolve in appropriate
organic solvent (e.g., DMF)

Activate carboxylic acid
(e.g., with SOCl₂ or EDC/HOBt)

Add nucleophile
(e.g., amine or alcohol)

Formation of amide or ester derivative

Aqueous work-up
and extraction

Purification by
chromatography or crystallization

Click to download full resolution via product page

A generalized workflow for the derivatization of 2-Pyrimidineacetic acid.

Experimental Protocols
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Detailed experimental protocols are often proprietary or published in peer-reviewed literature

for specific applications. However, a general procedure for handling and preparing a stock

solution of 2-Pyrimidineacetic acid is provided below, based on supplier information.[2]

Preparation of a Stock Solution:

Objective: To prepare a stock solution of 2-Pyrimidineacetic acid for use in biological or

chemical experiments.

Materials:

2-Pyrimidineacetic acid (crystalline solid)[2]

Dimethylformamide (DMF) or Phosphate-Buffered Saline (PBS, pH 7.2)[1][2]

Inert gas (e.g., nitrogen or argon)

Appropriate glassware and personal protective equipment (PPE)

Procedure for Organic Solvent: a. Weigh the desired amount of 2-Pyrimidineacetic acid in

a suitable vial. b. Add the appropriate volume of DMF to achieve the desired concentration

(e.g., 1 mg/mL).[1][2] c. Purge the vial with an inert gas to prevent degradation.[2] d. Cap the

vial and vortex or sonicate until the solid is completely dissolved.

Procedure for Aqueous Buffer: a. Directly dissolve the crystalline 2-Pyrimidineacetic acid in

PBS (pH 7.2) to the desired concentration (up to approximately 10 mg/mL).[1][2] b. It is

recommended to use aqueous solutions on the same day of preparation.[2]

Storage: Store the stock solution at -20°C for long-term stability.[2]

Biological Activity and Applications
2-Pyrimidineacetic acid is described as a synthetic intermediate for pharmaceutical synthesis.

[1][2] While specific biological activities of the compound itself are not extensively documented

in the public domain, its derivatives are of significant interest in drug discovery. Pyrimidine-

based compounds are known to exhibit a wide range of biological activities, including but not

limited to antiviral, antibacterial, and anticancer properties.
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The logical relationship for the development of a therapeutic agent starting from 2-
pyrimidineacetic acid is illustrated below.

2-Pyrimidineacetic acid
(Building Block)

Chemical Synthesis
(Derivatization)

Compound Library
(Novel Derivatives)

High-Throughput Screening
(Biological Assays)

Hit Identification

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Drug discovery workflow starting from 2-Pyrimidineacetic acid.

Safety and Handling
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2-Pyrimidineacetic acid should be handled with care in a laboratory setting. It is classified as

causing skin and serious eye irritation, and may cause respiratory irritation.[3]

Hazard Statements: H315, H319, H335[3]

Precautionary Statements: P261, P305+P351+P338

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete safety and

handling information.[1] Use appropriate personal protective equipment, including gloves,

safety glasses, and a lab coat, when working with this compound.

Ordering and Availability
2-Pyrimidineacetic acid is commercially available from various chemical suppliers. It is

typically sold in quantities ranging from milligrams to grams.[1] When ordering, confirm the

purity and request a certificate of analysis for batch-specific data.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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